Cas no 2386495-71-0 (7-Azaspiro[3.5]nonane-6-carboxylic acid)

• Product Name: 7-Azaspiro[3.5]nonane-6-carboxylic acid
• CAS No: 2386495-71-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6447368
• PubChem ID: 165659657
• Update Time: 2025-11-06

7-Azaspiro[3.5]nonane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6474665
• 2386495-71-0
• 7-azaspiro[3.5]nonane-6-carboxylic acid
• 7-Azaspiro[3.5]nonane-6-carboxylic acid

• Inchi： 1S/C9H15NO2/c11-8(12)7-6-9(2-1-3-9)4-5-10-7/h7,10H,1-6H2,(H,11,12)
• InChI Key： DKRVQKIDFSSDLT-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CCN1)CCC2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.3Ų

Additional information on 7-Azaspiro[3.5]nonane-6-carboxylic acid

7-Azaspiro[3.5]nonane-6-carboxylic acid (CAS No. 2386495-71-0): A Versatile Building Block in Modern Organic Synthesis

The 7-Azaspiro[3.5]nonane-6-carboxylic acid (CAS No. 2386495-71-0) represents an important class of spirocyclic compounds that have gained significant attention in pharmaceutical research and organic chemistry. This spirocyclic carboxylic acid derivative features a unique structural motif combining a seven-membered azaspiro ring with a carboxylic acid functional group, making it particularly valuable for drug discovery applications.

Recent advances in spirocyclic compound synthesis have highlighted the importance of 7-Azaspiro[3.5]nonane derivatives as privileged scaffolds in medicinal chemistry. The constrained three-dimensional structure of this compound offers distinct advantages in molecular recognition and binding affinity, addressing current challenges in developing selective bioactive molecules. Researchers are particularly interested in its potential as a rigid proline mimetic or as a conformationally restricted peptide backbone modifier.

The growing demand for novel heterocyclic building blocks in drug discovery has positioned 7-Azaspiro[3.5]nonane-6-carboxylic acid as a valuable intermediate. Its structural features allow for diverse functionalization at multiple positions, enabling the creation of compound libraries with improved pharmacological properties. Current applications focus on its use in developing GPCR modulators, enzyme inhibitors, and central nervous system active compounds, aligning with industry trends toward targeted therapies.

Synthetic approaches to 7-Azaspiro[3.5]nonane-6-carboxylic acid typically involve strategic ring-closing methodologies or rearrangement reactions of appropriately functionalized precursors. Recent literature highlights innovative catalytic methods for constructing the spirocyclic framework, including transition metal-catalyzed cyclizations and photochemical approaches. These advancements address common questions about efficient spirocycle synthesis and stereocontrol in complex heterocycles that researchers frequently search for in academic and industrial settings.

The physicochemical properties of 7-Azaspiro[3.5]nonane-6-carboxylic acid contribute to its growing popularity in medicinal chemistry. With balanced lipophilicity and polarity characteristics, this scaffold demonstrates improved solubility and membrane permeability compared to simpler heterocycles—key considerations in modern drug design that address frequent queries about improving compound developability. The spirocyclic constraint also reduces conformational flexibility, potentially enhancing target selectivity and metabolic stability.

In the context of current pharmaceutical trends, 7-Azaspiro[3.5]nonane-6-carboxylic acid derivatives are being explored for their potential in addressing challenging biological targets. The scaffold's three-dimensionality makes it particularly suitable for disrupting protein-protein interactions—a hot topic in drug discovery that responds to frequent searches about PPI inhibitors and allosteric modulators. Several research groups have reported promising results using this core structure in programs targeting neurological disorders and inflammatory conditions.

The commercial availability of 7-Azaspiro[3.5]nonane-6-carboxylic acid (CAS No. 2386495-71-0) has facilitated its adoption across the pharmaceutical industry. Suppliers typically offer this compound with high purity levels suitable for lead optimization campaigns, addressing common concerns about building block quality and reproducibility in medicinal chemistry. Proper handling requires standard laboratory precautions for carboxylic acid compounds, with stability data indicating good shelf life under recommended storage conditions.

Future directions for 7-Azaspiro[3.5]nonane-6-carboxylic acid research include exploring its incorporation into macrocyclic compounds and bifunctional molecules. The scaffold's synthetic versatility positions it well for emerging technologies such as proteolysis targeting chimeras (PROTACs) and molecular glues—areas generating significant interest in the scientific community. These applications respond to growing searches about next-generation therapeutic modalities and targeted protein degradation strategies.

Analytical characterization of 7-Azaspiro[3.5]nonane-6-carboxylic acid typically involves comprehensive spectroscopic techniques including NMR, HPLC-MS, and IR spectroscopy. These methods confirm the compound's structural integrity and purity—information frequently requested by researchers evaluating new synthetic intermediates. Crystallographic studies have revealed interesting conformational preferences of the spirocyclic system that influence its molecular recognition properties.

The intellectual property landscape surrounding 7-Azaspiro[3.5]nonane-6-carboxylic acid derivatives continues to evolve, with several patents disclosing novel applications in therapeutic areas. This reflects the compound's growing importance in addressing current challenges in drug discovery and chemical biology. The scaffold's patentability stems from its structural novelty and demonstrated utility in creating bioactive molecules with improved properties.

From a regulatory perspective, 7-Azaspiro[3.5]nonane-6-carboxylic acid presents no significant concerns, making it attractive for pharmaceutical development. Its favorable safety profile and absence of structural alerts address common industry questions about compound safety assessment and early-stage developability. These characteristics facilitate its use in drug discovery programs aiming to reduce attrition rates in clinical development.

In summary, 7-Azaspiro[3.5]nonane-6-carboxylic acid (CAS No. 2386495-71-0) represents a versatile and valuable building block in contemporary organic synthesis and medicinal chemistry. Its unique structural features, synthetic accessibility, and demonstrated utility in drug discovery ensure its continued importance as researchers seek innovative solutions to complex therapeutic challenges. The compound's alignment with current trends in three-dimensional fragment-based drug design and focused library synthesis positions it as a key player in the development of next-generation pharmaceutical agents.